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Compound of Interest

Compound Name: Magnesium methacrylate

CAS No.: 7095-16-1

Cat. No.: B1588005

Get Quote

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug

Development Professionals

In the landscape of advanced materials, magnesium methacrylate emerges as a compound

of significant interest, bridging the fields of polymer chemistry and biomedical science. Its

unique properties, stemming from the combination of an alkaline earth metal and a reactive

vinyl monomer, offer a versatile platform for the development of innovative polymers and

composites. This guide provides a comprehensive technical overview of magnesium
methacrylate, from its fundamental chemical structure to its synthesis and diverse

applications, with a particular focus on its relevance to researchers and professionals in drug

development.

Unveiling the Core: Chemical Structure and Formula
Magnesium methacrylate, also known as magnesium dimethacrylate, is an ionic compound

formed between a magnesium cation (Mg²⁺) and two methacrylate anions
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(CH₂=C(CH₃)COO⁻). The electrostatic attraction between the divalent magnesium ion and the

carboxylate groups of the methacrylate moieties dictates its solid-state structure.

Molecular Formula: C₈H₁₀MgO₄[1]

Chemical Structure:

The structure of magnesium methacrylate is characterized by the ionic bond between the

magnesium ion and the oxygen atoms of the two methacrylate carboxyl groups. This

arrangement results in a salt-like material.

Caption: Ionic structure of magnesium methacrylate.

Table 1: Core Chemical and Physical Properties

Property Value Reference

CAS Number 7095-16-1 [1]

Molecular Weight 194.47 g/mol [1]

Appearance White solid General Knowledge

Synonyms

Magnesium dimethacrylate,

Methacrylic acid magnesium

salt

[1]

Synthesis of Magnesium Methacrylate: A Practical
Protocol
The synthesis of magnesium methacrylate typically involves the neutralization reaction

between a magnesium base and methacrylic acid. The choice of the magnesium source and

reaction conditions can influence the purity and yield of the final product. One common and

straightforward method utilizes magnesium oxide.

Experimental Protocol: Synthesis from Magnesium Oxide

This protocol describes a laboratory-scale synthesis of magnesium methacrylate.
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Materials:

Magnesium Oxide (MgO)

Methacrylic Acid (MAA)

Deionized Water

Ethanol (for washing)

Diethyl Ether (for washing)

Equipment:

Round-bottom flask with a reflux condenser

Magnetic stirrer with a heating mantle

Büchner funnel and filter paper

Vacuum oven

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask, suspend magnesium oxide in deionized water. The

molar ratio of methacrylic acid to magnesium oxide should be 2:1 to ensure complete

reaction.

Addition of Methacrylic Acid: While stirring vigorously, slowly add methacrylic acid to the

magnesium oxide suspension. The reaction is exothermic, so the addition should be

controlled to maintain a manageable temperature.

Reaction Completion: After the addition is complete, heat the mixture to reflux for 2-4 hours

to ensure the reaction goes to completion. The solution should become clear or translucent

as the magnesium oxide reacts to form the soluble magnesium methacrylate.

Isolation of Product: Cool the reaction mixture to room temperature. The product can be

isolated by removing the water via rotary evaporation or by precipitation. For precipitation,
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slowly add the aqueous solution to a large volume of a non-solvent like acetone.

Washing and Drying: Collect the precipitated magnesium methacrylate by vacuum filtration

using a Büchner funnel. Wash the solid product sequentially with small portions of cold

deionized water, ethanol, and diethyl ether to remove any unreacted starting materials and

impurities.

Final Product: Dry the purified magnesium methacrylate in a vacuum oven at a moderate

temperature (e.g., 40-50 °C) to a constant weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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